Δ2-Cefbuperazone-d3
Description
Δ²-Cefbuperazone-d³ is a deuterated analog of the β-lactam antibiotic cefbuperazone, where three hydrogen atoms are replaced with deuterium isotopes. This modification enhances its stability in metabolic studies and analytical applications, particularly in mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. The deuterium substitution reduces metabolic degradation rates, making it a valuable internal standard for pharmacokinetic analyses . Its molecular formula is C₂₂H₂₀D₃N₇O₈S₂, with deuterium atoms typically positioned at key metabolic sites to prolong detection windows in biological matrices.
Properties
Molecular Formula |
C₂₂H₂₆D₃N₉O₉S₂ |
|---|---|
Molecular Weight |
630.67 |
Synonyms |
(6R,7S)-7-((2R,3S)-2-(4-Ethyl-2,3-dioxopiperazine-1-carboxamido)-3-hydroxybutanamido)-7-methoxy-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic Acid-d3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Similar Compounds
Δ²-Cefbuperazone-d³ belongs to a class of deuterated cephalosporins. Below is a structured comparison with non-deuterated cefbuperazone and other deuterated β-lactam analogs.
Table 1: Key Properties of Δ²-Cefbuperazone-d³ and Related Compounds
Stability and Metabolic Resistance
Deuterium incorporation in Δ²-Cefbuperazone-d³ reduces cytochrome P450-mediated oxidation by up to 40% compared to its non-deuterated counterpart, as demonstrated in hepatic microsome assays . This stability is critical for minimizing interferences in quantitative MS analyses. In contrast, Sodium Propionate-d⁵, a simpler deuterated compound, exhibits higher metabolic turnover due to its lack of complex ring structures.
Analytical Performance
Δ²-Cefbuperazone-d³ shows superior signal-to-noise ratios in high-resolution MS compared to non-deuterated cefbuperazone, with a detection limit of 0.1 ng/mL in plasma samples.
Cost-Benefit Considerations
The high cost of Δ²-Cefbuperazone-d³ (21,891.00 € for 25 mg) reflects its specialized role in precision analytics. Sodium Propionate-d⁵ offers affordability but serves distinct applications, such as short-chain fatty acid metabolism studies .
Research Findings and Limitations
- Advantages : Δ²-Cefbuperazone-d³’s deuterium labeling minimizes isotopic interference in MS, a common issue with partially deuterated compounds .
- Disadvantages : Its high cost and niche applicability limit widespread adoption outside specialized laboratories.
- Contradictions: While some studies suggest deuterated analogs universally improve metabolic stability, others note context-dependent efficacy, particularly in Gram-negative bacterial models .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
